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Compound of Interest |

Compound Name: 5-Chloro-8-methoxyquinolin-4-ol
CAS No.: 1153084-29-7
Cat. No.: B15068477
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 5-
Chloro-8-methoxyquinolin-4-ol, a quinoline derivative of interest in medicinal chemistry and
materials science. This document will detail its molecular characteristics, synthesis, and
analytical data, offering a valuable resource for researchers engaged in drug discovery and
development.

Core Molecular Attributes

5-Chloro-8-methoxyquinolin-4-ol, also known by its synonym 5-Chloro-4-hydroxy-8-
methoxyquinoline, is a halogenated and methoxylated derivative of the quinoline scaffold. The
presence of the chloro, methoxy, and hydroxyl functional groups imparts specific chemical
properties that are of interest for further molecular design and synthesis.

A summary of its key molecular and physical properties is presented in the table below.
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Property Value Source
Molecular Formula C10HsCINO2 [1], [2]
Molecular Weight 209.63 g/mol [1], [2]
CAS Number 1153084-29-7 [11, [2]
Predicted Boiling Point 355.3+42.0°C [1]
Predicted Density 1.326 £+ 0.06 g/cm3 [1]
Hydrogen Bond Donors 1 [1], [2]
Hydrogen Bond Acceptors 3 [1], [2]

Synthesis and Structural Elucidation

While specific experimental details for the synthesis of 5-Chloro-8-methoxyquinolin-4-ol are
not widely published, its structure suggests that it can be prepared from derivatives of 8-
hydroxyquinoline or through the cyclization of appropriately substituted anilines. A plausible
synthetic approach would involve the methylation of the hydroxyl group of a precursor like 5-
chloro-8-hydroxyquinoline, followed by the introduction of the hydroxyl group at the 4-position.

The structural elucidation of this compound would rely on a combination of standard analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be critical for
confirming the positions of the chloro, methoxy, and hydroxyl groups on the quinoline ring.

e Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for
the O-H, C-O, C=C, and C-ClI bonds.

e Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the exact
molecular weight and elemental composition.

Potential Applications in Research and
Development
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Quinoline derivatives are a well-established class of compounds with a broad range of
biological activities. They are core structures in a number of approved drugs and are frequently
investigated in drug discovery programs.

The related compound, 5-chloro-8-hydroxyquinoline, is known for its antimicrobial, antifungal,
and potential anticancer properties.[3] It is used as an intermediate in the synthesis of
pharmaceuticals and agrochemicals.[3] Specifically, it has shown in vitro activity against
Mycobacterium tuberculosis.[4]

Given the structural similarities, 5-Chloro-8-methoxyquinolin-4-ol is a promising candidate for
investigation in several areas:

« Antimicrobial and Antifungal Research: The quinoline core, combined with the halogen
substituent, suggests potential for antimicrobial and antifungal activity.

» Anticancer Drug Discovery: Many quinoline-based compounds have been investigated as
anticancer agents. The specific substitution pattern of this molecule could offer novel
interactions with biological targets.

» Materials Science: The ability of 8-hydroxyquinoline derivatives to chelate metal ions makes
them interesting for the development of new materials with specific electronic or optical
properties.

Experimental Protocols for Related Compounds

While a specific protocol for 5-Chloro-8-methoxyquinolin-4-ol is not readily available, the
synthesis of the related compound, 5-Chloro-8-hydroxyquinoline, provides a valuable
reference. A general procedure for its synthesis via a Doebner-von Miller reaction is outlined
below.[5]

Synthesis of 5-Chloro-8-hydroxyquinoline
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Reagtion Work-up Purification
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5-Chloro-8-hydroxyquinoline

Click to download full resolution via product page
Caption: General workflow for the synthesis of 5-Chloro-8-hydroxyquinoline.
Step-by-Step Methodology:

To a round-bottomed flask containing 4-chloro-2-aminophenol (~1 mmol), add a 1N HCI
solution (82.5 mL).[5]

Add acrolein diethyl acetal (2.5 mmol) to the reaction mixture.[5]
Reflux the resulting solution at 111°C for 24 hours.[5]

After cooling to room temperature, neutralize the solution to a pH of 7-8 by adding solid
NazCOs.[5]

Extract the product with dichloromethane (3 x 100 mL).[5]
Combine the organic layers and dry over anhydrous Na=S0a.[5]
Evaporate the solvent under reduced pressure.[5]

Purify the crude residue by column chromatography to yield the desired quinoline product.[5]
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Conclusion

5-Chloro-8-methoxyquinolin-4-ol is a quinoline derivative with potential for further
investigation in drug discovery and materials science. While detailed experimental data for this
specific compound is limited in the public domain, its structural relationship to other biologically
active quinolines suggests it is a compound of interest. The synthesis and characterization of
this molecule would be a valuable contribution to the field, potentially unlocking new avenues
for the development of novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. 5-Chloro-8-hydroxyquinoline synthesis - chemicalbook [chemicalbook.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to 5-Chloro-8-
methoxyquinolin-4-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15068477#5-chloro-8-methoxyquinolin-4-ol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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